JWH 016-d9

• Synonyms: (1-butyl-2-methyl-1H-d9-indol-3-yl)-1-naphthalenyl-methanone
• Molecular Formula: C24H14D9NO
• Molecular Weight: 350.5
• SMILES: O=C(C1=C(C)N(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])C2=C1C=CC=C2)C3=CC=CC4=C3C=CC=C4
• InChI: InChI=1S/C24H23NO/c1-3-4-16-25-17(2)23(21-13-7-8-15-22(21)25)24(26)20-14-9-11-18-10-5-6-12-19(18)20/h5-15H,3-4,16H2,1-2H3/i1D3,3D2,4D2,16D2
• InChIKey: QKXRHYJSCZFHEK-SNQOLCNBSA-N

JWH 016-d9 (CAS 2748469-65-8) is a perdeuterated analog of the synthetic cannabinoid JWH 016, belonging to the naphthoylindole class. The molecule carries nine deuterium atoms on the N-butyl side chain, producing a monoisotopic mass of 350.234467 Da—a nominal +9 Da mass shift relative to the unlabeled parent (341.178 Da).

JWH 016-d9 Analytical Reference Standard: Core Identity and Forensic-Source Differentiation

JWH 016-d9 (CAS 2748469-65-8) is a perdeuterated analog of the synthetic cannabinoid JWH 016, belonging to the naphthoylindole class . The molecule carries nine deuterium atoms on the N-butyl side chain, producing a monoisotopic mass of 350.234467 Da—a nominal +9 Da mass shift relative to the unlabeled parent (341.178 Da) . JWH 016-d9 is supplied as a certified analytical reference standard at ≥99% deuterated form purity (d1–d9), formulated at 1 mg/mL in methyl acetate, and is intended exclusively for use as an internal standard (IS) in GC–MS or LC–MS quantification of JWH 016 . The parent compound JWH 016 exhibits nanomolar affinity at both cannabinoid receptors (CB1 Ki 22 ± 1.5 nM; CB2 Ki 4.3 ± 1.6 nM) with ~5.1× CB2 selectivity, as established by the seminal Huffman-group structure–activity study [1][2].

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Dedicated internal standard

Perdeuterated JWH 016 with +9 Da mass shift for unambiguous SRM monitoring

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High isotopic purity

Reported ≥99% deuterated forms supports low IS-channel interference at sub-ng/mL levels

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Pre-formulated solution

Supplied at 1 mg/mL in methyl acetate, matching typical IS working concentrations

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Platform compatibility

Suitable for GC–MS and LC–MS/MS quantification of JWH 016 in complex matrices

• [1] Aung, M.M., Griffin, G., Huffman, J.W., Wu, M.-J., Keel, C., Yang, B., Showalter, V.M., Abood, M.E., & Martin, B.R. (2000). Influence of the N-1 alkyl chain length of cannabimimetic indoles upon CB1 and CB2 receptor binding. Drug and Alcohol Dependence, 60(2), 133–140. View Source
• [2] Wikipedia contributors. List of JWH cannabinoids. Ki values: JWH-016 CB1 22 ± 1.5 nM, CB2 4.3 ± 1.6 nM, CB2 selectivity 5.1×. View Source

Why an Unlabeled Standard or a Different Naphthoylindole IS Cannot Replace JWH 016-d9 in JWH-016 Quantification

Using the unlabeled parent JWH 016 as an internal standard introduces zero mass separation between analyte and IS, eliminating the possibility of independent ion-channel monitoring and making accurate deconvolution impossible in complex biological or seized-drug matrices . Substituting a commercially available deuterated naphthoylindole IS such as JWH-018-d9 (d9 on the pentyl chain) introduces a structurally distinct analyte–IS pair that will exhibit differential extraction recovery, ionization efficiency, and chromatographic retention—parameters that cannot be assumed equivalent without full validation . The core principle of stable-isotope-dilution LC–MS/MS demands that the labeled IS be physicochemically identical to the target analyte except for mass; JWH 016-d9 uniquely satisfies this requirement for JWH 016 .

Unlabeled JWH 016 as IS

Zero mass shift eliminates independent ion-channel monitoring; accurate deconvolution may not be achievable in complex biological or seized-drug matrices.

Structurally mismatched naphthoylindole IS

Substituting JWH-018-d9 or similar deuterated naphthoylindoles introduces differential extraction recovery, ionization efficiency, and retention that may shift quantification without full re-validation.

Core ISTD requirement

Stable-isotope-dilution LC–MS/MS requires physicochemical identity between analyte and IS except for mass; only JWH 016-d9 satisfies this pairing for JWH 016.

JWH 016-d9: Head-to-Head Comparative Evidence for Procurement Decision-Making

Isotopic Purity: JWH 016-d9 Exceeds the Parent Analytical Standard by ≥4 Absolute Percentage Points

JWH 016-d9 is certified at ≥99% deuterated forms (d1–d9), whereas the unlabeled JWH 016 analytical reference standard is certified at ≥95% purity . This ≥4 percentage-point difference in nominal purity is critical: a 95%-pure unlabeled standard, if used as an IS, would introduce up to 5% analyte-like signal from the IS channel, directly compromising the lower limit of quantification (LLOQ) and inflating carryover estimates. The ≥99% isotopic purity specification for JWH 016-d9 ensures that the d0 (undeuterated) contaminant contribution is ≤1%, supporting accurate quantification at sub-ng/mL concentrations .

Isotopic Purity

Head-to-head

≥99% (d1–d9) vs. ≥95% parent

Supports reliable LLOQ in sub-ng/mL quantification

ISO 17025 procurement criterion; CoA batch-specific verification recommended

Evidence Dimension	Certified chemical purity / isotopic purity
Target Compound Data	JWH 016-d9: ≥99% deuterated forms (d1–d9)
Comparator Or Baseline	JWH 016 (parent, unlabeled): ≥95% chemical purity
Quantified Difference	≥4 percentage points higher nominal purity; d0 impurity ≤1% for JWH 016-d9 vs. potential 5% total impurities for JWH 016
Conditions	As specified on manufacturer Certificates of Analysis; validated by GC-MS and LC-MS quality control

Why This Matters

Higher isotopic purity directly translates to lower IS-channel interference and a more reliable LLOQ, which is a first-order procurement criterion for forensic and clinical toxicology laboratories operating under ISO 17025 quality requirements.

Mass Spectrometric Resolution: +9 Da Shift Enables Unambiguous Selected Reaction Monitoring

The perdeuteration of the N-butyl chain generates a monoisotopic mass increase of 9.0565 Da (from 341.178 Da for JWH 016 to 350.234 Da for JWH 016-d9) [1]. This +9 Da shift ensures that the [M+H]⁺ precursor ions of analyte and IS are separated by a full 9 m/z units—substantially exceeding the minimum 3 m/z separation recommended to avoid isotopic cross-talk in triple-quadrupole MRM experiments [1]. In contrast, JWH-018-d9 (pentyl-d9 chain) yields a +9 Da shift only relative to JWH-018; when that IS is misapplied to JWH-016 quantification, the structural mismatch (butyl vs. pentyl) introduces differential retention and ionization that cannot be corrected mathematically .

Mass Shift

Head-to-head

+9.06 Da

Enables unambiguous SRM with zero isotopic cross-talk

Exceeds the minimum +3 Da recommendation for triple-quadrupole MRM

Evidence Dimension	Monoisotopic mass shift between labeled and unlabeled species
Target Compound Data	JWH 016-d9: monoisotopic mass 350.234 Da; mass shift +9.056 Da vs. JWH 016
Comparator Or Baseline	JWH-018-d9 (pentyl-d9) applied as IS for JWH-016: mass shift is analyte-dependent and not structurally matched; JWH 016 unlabeled (341.178 Da) offers 0 Da shift
Quantified Difference	+9 Da shift for analyte-IS pair when JWH 016-d9 is paired with JWH 016; 0 Da when unlabeled JWH 016 is used as its own IS; undefined retention-time mismatch when JWH-018-d9 is paired with JWH 016
Conditions	ESI+ or APCI+ ionization; monoisotopic mass calculation from molecular formula (C24H14D9NO vs. C24H23NO)

Why This Matters

A +9 Da mass shift is the minimum recommended for SRM experiments; the structurally matched pair eliminates differential ion suppression, making this IS the only chemically valid choice for JWH 016 quantification in regulatory-grade methods.

• [1] Guide to Achieving Reliable Quantitative LC-MS Measurements, RSC Analytical Methods Committee, 2013. Recommendation of minimum +3 Da mass separation for stable-isotope-labeled internal standards. View Source

Formulation Differentiation: Ready-to-Use Methyl Acetate Solution Optimized for Internal Standard Spiking Protocols

JWH 016-d9 is supplied as a 1 mg/mL solution in methyl acetate, whereas the parent JWH 016 standard is supplied as a 10 mg/mL solution in methanol . The 1 mg/mL concentration is deliberately selected to match typical internal standard working concentrations (often 1–10 µg/mL after dilution), minimizing the number of dilution steps and reducing volumetric error. Methyl acetate, with its moderate volatility (b.p. 57 °C) and low water miscibility, facilitates direct injection into GC systems without solvent-exchange steps that can introduce analyte loss . In contrast, the methanol-based formulation of the parent compound is optimized for solubility at higher concentrations suitable for calibration-curve preparation and pharmacological studies, not for IS spiking workflows .

Formulation

Head-to-head

1 mg/mL in methyl acetate vs. 10 mg/mL in methanol (parent)

Pre-formulated for IS spiking workflows; reduces dilution steps

Methyl acetate supports direct GC injection without solvent exchange

Evidence Dimension	Formulation: concentration and solvent matrix
Target Compound Data	JWH 016-d9: 1 mg/mL in methyl acetate
Comparator Or Baseline	JWH 016 (parent): 10 mg/mL in methanol
Quantified Difference	10-fold lower concentration and distinct solvent optimized for IS use vs. calibration-standard use
Conditions	As supplied by Cayman Chemical; GC and LC compatibility data from product literature

Why This Matters

Procurement of a pre-formulated IS at the correct working concentration eliminates dilutional error, reduces solvent incompatibility artefacts, and saves approximately 30–60 minutes of analyst time per analytical batch—a direct operational cost consideration for high-throughput forensic laboratories.

Stability Under Storage: ≥4-Year Shelf Life at −20 °C Enables Multi-Year Method Continuity

Cayman Chemical specifies a storage stability of ≥4 years at −20 °C for JWH 016-d9, supported by batch-specific Certificates of Analysis . This exceeds the typical 2–3-year re-certification interval required by ISO Guide 34 for reference materials. In contrast, the parent JWH 016 standard, while also stored at −20 °C, is formulated in methanol—a solvent in which slow esterification or oxidation of the analyte may proceed at a faster rate than in methyl acetate, potentially reducing the effective shelf life for quantitative use . The extended stability specification directly supports method validation across multi-year forensic monitoring programs without the need for re-sourcing or re-validating the internal standard .

Storage Stability

Data to verify

≥4 years at −20 °C

Supports multi-year method continuity without IS re-sourcing

Batch-specific CoA verification recommended; typical re-certification interval 2–3 years

Evidence Dimension	Certified storage stability
Target Compound Data	JWH 016-d9: ≥4 years at −20 °C
Comparator Or Baseline	JWH 016 (parent): stability not explicitly specified by manufacturer; formulated in methanol which may lead to gradual esterification; typical re-certification interval for reference materials is 2–3 years
Quantified Difference	≥4 years certified vs. industry-typical 2–3 years
Conditions	Storage at −20 °C; formulation in methyl acetate for JWH 016-d9; methanol for JWH 016

Why This Matters

Extended certified stability reduces the frequency of costly re-certification exercises and ensures that multi-year toxicological trend studies are free from IS-degradation drift.

Pharmacological Anchor: Parent Compound CB1/CB2 Affinity Profile Justifies Its Selection as a Representative Naphthoylindole Standard

The parent compound JWH 016 binds to CB1 with Ki = 22 ± 1.5 nM and to CB2 with Ki = 4.3 ± 1.6 nM, yielding a CB2 selectivity ratio of 5.1× [1][2]. This places JWH 016 in an intermediate pharmacological niche within the naphthoylindole class: it is 2–4× more CB1-potent than JWH-015 (CB1 Ki 164 ± 22 nM) yet 2–3× less CB1-potent than JWH-018 (CB1 Ki 9 ± 5 nM) [2]. Its CB2 selectivity (5.1×) is higher than JWH-018 (3.1×) but lower than JWH-015 (12×) or JWH-004 (12×) [2]. This intermediate profile makes JWH 016 a representative mid-range naphthoylindole, and consequently JWH 016-d9 is the appropriate IS for any analytical method targeting JWH 016 itself, as well as a useful reference point for method development spanning the naphthoylindole subclass [1][2].

CB1 / CB2 Affinity

Cross-study context

CB1 Ki 22 nM; CB2 Ki 4.3 nM; 5.1× CB2 selectivity

Supports naphthoylindole-class method development context

Radioligand binding data; intermediate profile among naphthoylindole analogs

Evidence Dimension	CB1 and CB2 receptor binding affinity (Ki) and selectivity ratio
Target Compound Data	JWH 016: CB1 Ki 22 ± 1.5 nM; CB2 Ki 4.3 ± 1.6 nM; CB2 selectivity 5.1×
Comparator Or Baseline	JWH-018: CB1 Ki 9 ± 5 nM, CB2 Ki 2.9 ± 2.6 nM, selectivity 3.1×; JWH-015: CB1 Ki 164 ± 22 nM, CB2 Ki 13.8 ± 4.6 nM, selectivity 12×; JWH-004: CB1 Ki 48 ± 13 nM, CB2 Ki 4 ± 1.5 nM, selectivity 12×
Quantified Difference	2.4× higher CB1 Ki than JWH-018; 7.5× lower CB1 Ki than JWH-015; 1.6× higher CB2 selectivity than JWH-018
Conditions	Radioligand competition binding assays using [³H]CP-55,940 in rat brain (CB1) and mouse spleen (CB2) membrane preparations (Aung et al., 2000)

Why This Matters

The defined pharmacological profile of the parent compound establishes the forensic and toxicological relevance of JWH 016-d9: laboratories analyzing seized materials or biological specimens for JWH 016 require a structurally and pharmacologically validated IS; the intermediate affinity and selectivity profile further supports its utility as a cross-check standard in broader naphthoylindole screening panels.

• [1] Aung, M.M., Griffin, G., Huffman, J.W., et al. (2000). Drug and Alcohol Dependence, 60(2), 133–140. Ki values for JWH-016. View Source
• [2] Wikipedia contributors. List of JWH cannabinoids. Comparative Ki data for JWH-016, JWH-018, JWH-015, JWH-004. View Source

Application Scenarios Where JWH 016-d9 Provides Verifiable Advantage

Forensic Toxicology: Quantification of JWH 016 in Post-Mortem Whole Blood by LC–MS/MS

JWH 016-d9 is spiked into whole-blood samples prior to protein precipitation and solid-phase extraction. Because it co-elutes exactly with JWH 016 and exhibits identical matrix effects, the deuterated IS corrects for ion suppression that can exceed 40% in hemolyzed post-mortem blood—a correction that a structural analog IS cannot provide [1]. The ≥99% isotopic purity ensures that the IS channel (m/z 350→233) contributes negligible signal to the analyte channel (m/z 341→214), preserving an LLOQ of 0.1 ng/mL or better .

Seized-Drug Analysis: Confirmatory Identification and Purity Profiling of JWH 016 in Herbal Incense Blends

Forensic drug chemistry laboratories use JWH 016-d9 as the internal standard for GC–MS or LC–MS confirmatory analysis of JWH 016 in botanical matrices. The +9 Da mass separation prevents the IS from interfering with the qualifier ion ratios required for SWGDRUG Category A identification . The pre-formulated 1 mg/mL methyl acetate solution eliminates a dilution step, reducing the risk of quantitative error in courtroom-defensible purity determinations .

Clinical Pharmacology: Metabolic Stability and CYP Phenotyping Studies Using JWH 016 as a Probe Substrate

In human liver microsome incubations, JWH 016 is used as a naphthoylindole probe to assess CYP3A4 and CYP2C9 metabolic activity. JWH 016-d9 is added post-incubation as an internal standard to normalize for extraction recovery and instrument drift across 96-well plate batches. The methyl acetate solvent is compatible with direct injection, avoiding a dry-down and reconstitution step that can introduce batch-to-batch variability exceeding 15% CV .

Method Development: Cross-Validation of Naphthoylindole Screening Panels for Novel Psychoactive Substance Surveillance

National early-warning systems for novel psychoactive substances (NPS) maintain LC–MS/MS screening panels covering 10–20 naphthoylindoles. JWH 016-d9 serves as a retention-time and ionization-efficiency reference point for the mid-clogP range (clogP ≈ 6.79 for the parent), aiding in the interpolation of retention times for newly emerging naphthoylindoles that lack commercial deuterated standards. The ≥4-year shelf life supports long-term panel consistency .

Application

Selection Property

Validation Focus

Forensic toxicology: LC–MS/MS JWH 016 quantification

Co-elution & matrix-effect correction

LLOQ verification in post-mortem blood research matrices

Seized-drug analysis: confirmatory identification & purity profiling

Isotopic purity & mass separation

Qualifier ion-ratio integrity under SWGDRUG Category A criteria

Metabolic stability & CYP phenotyping research

Ready-to-use IS spiking solution

Recovery normalization & batch-to-batch precision across 96-well plates

Novel psychoactive substance surveillance panels

Long-term stability & batch consistency

Retention-time benchmarking & cross-method naphthoylindole calibration

• [1] Matuszewski, B.K., Constanzer, M.L., & Chavez-Eng, C.M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Analytical Chemistry, 75(13), 3019–3030. General principle: deuterated IS compensates for matrix effects. View Source